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Compound of Interest

Compound Name: Nepitrin

CAS No.: 569-90-4

Cat. No.: B1678194

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the natural sources of

Nepitrin 7-O-glucoside, a flavonoid glycoside with significant therapeutic potential. This

document details the primary plant sources, quantitative data on its occurrence, experimental

protocols for its isolation, and insights into its biosynthetic and signaling pathways.

Principal Natural Sources of Nepitrin 7-O-glucoside
Nepitrin 7-O-glucoside, also known as 6-methoxyluteolin 7-O-glucoside, has been identified in

a variety of plant species, primarily within the Lamiaceae and Plantaginaceae families. The

most well-documented sources include:

Nepeta hindostana: This medicinal plant, commonly used in traditional Indo-Pakistani

medicine for cardiovascular ailments, is a prominent source of Nepitrin 7-O-glucoside.[1][2]

Salvia plebeia: An herb used in traditional Chinese medicine, Salvia plebeia has been shown

to contain significant amounts of nepitrin (the aglycone of Nepitrin 7-O-glucoside).
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Centaurea jacea: Also known as brown knapweed, this plant is another documented source

of this flavonoid glycoside.

Plantago asiatica: This plant, used in traditional medicine in East Asia, has been found to

contain Nepitrin 7-O-glucoside.

Rosmarinus officinalis (Rosemary): This common culinary and medicinal herb has been

reported to contain nepitrin, although it may be present in derivatized forms such as

feruloylnepitrin.

Quantitative Data on Nepitrin 7-O-glucoside Content
The concentration of Nepitrin 7-O-glucoside and its derivatives varies among different plant

species and even between different parts of the same plant. The following table summarizes

the available quantitative data. It is important to note that specific quantification of Nepitrin 7-

O-glucoside is not available for all listed sources.

Plant Source Plant Part
Compound
Analyzed

Method of
Analysis

Concentration

Rosmarinus

officinalis
Tea Infusion Feruloylnepitrin HPLC-DAD

100.87 µg/g of

dried rosemary

Salvia plebeia
Methanolic

Extract

Nepitrin

(Aglycone)
Not Specified

46.26 ± 2.19

mg/g of extract

Centaurea jacea Not Specified
Nepitrin 7-O-

glucoside
Not Specified

Data not

available

Plantago asiatica Not Specified
Nepitrin 7-O-

glucoside
Not Specified

Data not

available

Nepeta

hindostana
Not Specified

Nepitrin 7-O-

glucoside
Not Specified

Data not

available

Experimental Protocols: Isolation and Purification
The isolation of Nepitrin 7-O-glucoside from its natural sources typically involves extraction

followed by chromatographic separation. The following is a detailed, generalized protocol
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based on methods reported for the isolation of flavonoids from plant materials, specifically

adapted for Nepitrin 7-O-glucoside from Nepeta hindostana.[1][2]

Extraction
Plant Material Preparation: Air-dry the aerial parts of Nepeta hindostana at room temperature

in the shade. Grind the dried plant material into a coarse powder.

Solvent Extraction: Macerate the powdered plant material with methanol (or 80% ethanol) at

a ratio of 1:10 (w/v) for 72 hours at room temperature with occasional shaking.

Filtration and Concentration: Filter the extract through Whatman No. 1 filter paper.

Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature

below 50°C to obtain a crude methanolic extract.

Chromatographic Purification
Silica Gel Column Chromatography:

Suspend the crude methanolic extract in a small amount of silica gel (60-120 mesh) to

create a slurry.

Prepare a silica gel column packed with the same stationary phase in a non-polar solvent

(e.g., n-hexane).

Load the slurry onto the top of the column.

Elute the column with a gradient of solvents, starting with n-hexane, followed by increasing

proportions of ethyl acetate, and then methanol.

Collect fractions and monitor them by thin-layer chromatography (TLC) using a suitable

solvent system (e.g., chloroform:methanol, 9:1 v/v) and visualizing under UV light.

Combine fractions showing similar TLC profiles.

Sephadex LH-20 Column Chromatography:
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Dissolve the flavonoid-rich fractions obtained from the silica gel column in a minimal

amount of methanol.

Apply the solution to a Sephadex LH-20 column equilibrated with methanol.

Elute the column with methanol.

Collect fractions and monitor by TLC. Fractions containing the target compound are

pooled and concentrated.

Preparative High-Performance Liquid Chromatography (HPLC):

For final purification, subject the semi-purified fraction to preparative HPLC on a C18

column.

Use a gradient elution system, for example, with a mobile phase consisting of (A) 0.1%

formic acid in water and (B) acetonitrile. A typical gradient might be: 0-5 min, 10% B; 5-30

min, 10-40% B; 30-35 min, 40-10% B.

Monitor the elution at a suitable wavelength (e.g., 330 nm).

Collect the peak corresponding to Nepitrin 7-O-glucoside and confirm its purity by

analytical HPLC and its structure by spectroscopic methods (¹H-NMR, ¹³C-NMR, and MS).
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Caption: General workflow for the isolation of Nepitrin 7-O-glucoside.
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Biosynthetic Pathway of Nepitrin 7-O-glucoside
Nepitrin 7-O-glucoside is a flavone, a class of flavonoids synthesized via the phenylpropanoid

pathway. The biosynthesis of its aglycone, nepetin (6-methoxyluteolin), involves the core

flavonoid pathway followed by specific modification steps. The final step is the attachment of a

glucose molecule.

The key steps are:

Phenylpropanoid Pathway: Phenylalanine is converted to 4-coumaroyl-CoA.

Flavonoid Core Synthesis: Chalcone synthase (CHS) and chalcone isomerase (CHI)

produce the flavanone naringenin.

Formation of Luteolin: Naringenin is converted to luteolin through a series of hydroxylation

and oxidation reactions catalyzed by enzymes such as flavanone 3-hydroxylase (F3H),

flavonoid 3'-hydroxylase (F3'H), and flavone synthase (FNS).

Methylation: Luteolin is methylated at the 6-hydroxyl position by a specific O-

methyltransferase (OMT) to form nepetin.

Glycosylation: Finally, a glucosyl group is transferred from UDP-glucose to the 7-hydroxyl

group of nepetin by a UDP-glycosyltransferase (UGT) to yield Nepitrin 7-O-glucoside.
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Caption: Putative biosynthetic pathway of Nepitrin 7-O-glucoside.
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Signaling Pathway: Interaction with PPAR-α
Nepitrin 7-O-glucoside has been shown to exert its anti-atherogenic effects by acting on the

Peroxisome Proliferator-Activated Receptor alpha (PPAR-α).[1] PPAR-α is a nuclear receptor

that plays a crucial role in the regulation of lipid metabolism.

The proposed mechanism involves the following steps:

Ligand Binding: Nepitrin 7-O-glucoside (or its aglycone, nepetin, after deglycosylation) acts

as a ligand for PPAR-α.

Heterodimerization: Upon ligand binding, PPAR-α forms a heterodimer with the Retinoid X

Receptor (RXR).

DNA Binding: This heterodimer binds to specific DNA sequences known as Peroxisome

Proliferator Response Elements (PPREs) located in the promoter region of target genes.

Gene Transcription: The binding of the PPAR-α/RXR heterodimer to PPREs modulates the

transcription of genes involved in fatty acid oxidation and lipid metabolism, leading to a

reduction in lipid levels.
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Caption: Signaling pathway of Nepitrin 7-O-glucoside via PPAR-α activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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